Alpmhir trifluoroacetate

• IUPAC Name: (2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-aminopropanoyl]amino]-4-methylpentanoyl]pyrrolidine-2-carbonyl]amino]-4-methylsulfanylbutanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-3-methylpentanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C37H64N12O8S.C2HF3O2/c1-7-21(4)29(34(54)45-25(36(56)57)10-8-13-42-37(39)40)48-32(52)26(17-23-18-41-19-43-23)46-31(51)24(12-15-58-6)44-33(53)28-11-9-14-49(28)35(55)27(16-20(2)3)47-30(50)22(5)38;3-2(4,5)1(6)7/h18-22,24-29H,7-17,38H2,1-6H3,(H,41,43)(H,44,53)(H,45,54)(H,46,51)(H,47,50)(H,48,52)(H,56,57)(H4,39,40,42);(H,6,7)/t21-,22-,24-,25-,26-,27-,28-,29-;/m0./s1
• InChI Key: PQBZGDGAFZMEAV-LZVFNOIMSA-N
• Canonical SMILES: CCC(C)C(C(=O)NC(CCCN=C(N)N)C(=O)O)NC(=O)C(CC1=CN=CN1)NC(=O)C(CCSC)NC(=O)C2CCCN2C(=O)C(CC(C)C)NC(=O)C(C)N.C(=O)(C(F)(F)F)O
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)N[C@@H](CCCN=C(N)N)C(=O)O)NC(=O)[C@H](CC1=CN=CN1)NC(=O)[C@H](CCSC)NC(=O)[C@@H]2CCCN2C(=O)[C@H](CC(C)C)NC(=O)[C@H](C)N.C(=O)(C(F)(F)F)O
• Molecular Formula: C39H65F3N12O10S
• Molecular Weight: 951.1 g/mol

Description

Alpmhir trifluoroacetate is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a white crystalline powder that is soluble in water and commonly used as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of Alpmhir trifluoroacetate is not well understood, but it is believed to act as a Lewis acid catalyst. It has been shown to promote the formation of carbon-carbon bonds and can facilitate the reaction between various functional groups.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of Alpmhir trifluoroacetate. However, studies have shown that it is relatively non-toxic and has low acute toxicity. It has also been shown to be stable under various conditions.

Advantages and Limitations for Lab Experiments

The advantages of using Alpmhir trifluoroacetate in lab experiments include its high yield, purity, and stability. It is also relatively non-toxic, making it safe to handle. However, its limitations include the need for specific reaction conditions and the potential for side reactions.

Future Directions

There are many potential future directions for the use of Alpmhir trifluoroacetate in scientific research. These include its application as a catalyst in various reactions, as well as its potential use in the synthesis of new compounds. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of Alpmhir trifluoroacetate involves the reaction of Alpmhir with trifluoroacetic acid. The reaction is carried out under specific conditions to obtain a high yield of the product. The purity of the product can be improved by recrystallization.

Scientific Research Applications

Alpmhir trifluoroacetate has been widely used in scientific research for various applications. It is commonly used as a reagent in organic synthesis, and its unique properties make it an excellent choice for many reactions. It has also been used as a catalyst in the synthesis of various compounds.